Cas no 104361-65-1 (Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,(trimethylsilyl)methyl ester, (R)-)

Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,(trimethylsilyl)methyl ester, (R)- structure
104361-65-1 structure
Product Name:Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,(trimethylsilyl)methyl ester, (R)-
CAS No:104361-65-1
MF:C20H22ClNO5Si
MW:419.930885791779
CID:1147927
Update Time:2024-07-26

Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,(trimethylsilyl)methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-,(trimethylsilyl)methyl ester, (R)-
    • Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, (trimethylsilyl)methyl ester, (R)- (9CI)
    • Inchi: 1S/C20H22ClNO5Si/c1-13(19(23)24-12-28(2,3)4)25-15-6-8-16(9-7-15)26-20-22-17-10-5-14(21)11-18(17)27-20/h5-11,13H,12H2,1-4H3/t13-/m1/s1
    • InChI Key: QKWJLPFIVQNMEX-CYBMUJFWSA-N
    • SMILES: C(OC[Si](C)(C)C)(=O)[C@H](OC1=CC=C(OC2=NC3=CC=C(Cl)C=C3O2)C=C1)C

Computed Properties

  • Exact Mass: 419.09566

Experimental Properties

  • Density: 1.218±0.06 g/cm3(Predicted)
  • Boiling Point: 504.5±60.0 °C(Predicted)
  • PSA: 70.79
  • pka: -0.08±0.30(Predicted)
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